Cas no 1805195-96-3 (Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805195-96-3
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4805567
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-7(19)4-5-3-6(12)8(10(13)14)18-9(5)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： IROSOZCGTYMKGJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)N=C(C(F)(F)F)C(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805195-96-3): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805195-96-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The unique substitution pattern of this molecule, featuring difluoromethyl, fluoro, and trifluoromethyl groups, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The chemical structure of Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate consists of a pyridine ring substituted at the 2-position with a difluoromethyl group, at the 3-position with a fluoro atom, and at the 6-position with a trifluoromethyl group. The presence of these halogenated substituents enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the ester functionality at the 5-position contributes to the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been growing interest in halogenated pyridines due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The difluoromethyl, fluoro, and trifluoromethyl groups are particularly noteworthy as they can modulate enzyme interactions and improve binding affinity to biological targets. For instance, studies have shown that these substituents can enhance the potency of kinase inhibitors, which are crucial in cancer therapy.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the pyridine ring is a challenging task that often requires specialized reagents and catalysts to achieve high yields and selectivity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the complexity of the compound but also demonstrate the ingenuity of modern organic chemistry.

The pharmacological profile of Ethyl 2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine-5-acetate has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For example, it has shown promise as a modulator of Janus kinases (JAKs), which play a key role in inflammatory responses. The ability to selectively target these enzymes without significant off-target effects is a significant advantage in drug development.

difluoromethyl) -3-fluoro -6( trif lurom ethyl) py rid ine -5 -acet ate as a building block in medicinal chemistry. d if lu or om ethyl ) -3-fl u ro -6( trif lu or om eth yl) py rid ine -5-acet ate (CAS No .1805195-96-3) is a highly versatile and promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its demonstrated biological activity , make it an invaluable asset for drug discovery efforts aimed at addressing various therapeutic challenges . As research continues to uncover new applications for halogenated pyridines , this compound is poised to play a pivotal role in the development of next-generation therapeutics . p > article > response >